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An Application Note and Protocol for the Comprehensive Characterization of 8-
Nitroquinazolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analytical methods required for the
thorough characterization of 8-Nitroquinazolin-4-ol, a key heterocyclic compound often
utilized as a precursor in medicinal chemistry and drug development.[1][2] We present a multi-
technique approach, detailing not just the protocols but the scientific rationale behind the
selection of each method. The guide covers chromatographic techniques for purity and identity
confirmation (HPLC-UV, LC-MS), spectroscopic methods for structural elucidation (NMR, FTIR,
UV-Vis), and thermal analysis for physical property assessment (DSC, TGA). By integrating the
data from these orthogonal techniques, researchers can establish a complete and reliable
analytical profile for 8-Nitroquinazolin-4-ol, ensuring its quality and suitability for downstream
applications.

Introduction: The Significance of 8-Nitroquinazolin-
4-ol

8-Nitroquinazolin-4-ol, which exists in tautomeric equilibrium with 8-nitro-4(3H)-quinazolinone,
belongs to the quinazolinone class of fused heterocycles. This structural motif is a privileged
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scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of
biological activities.[2][3] The presence of a nitro group at the 8-position enhances the
molecule's reactivity and serves as a crucial handle for further synthetic modifications, making
it a valuable building block in the synthesis of targeted therapeutic agents.[1]

Given its role as a key starting material, rigorous analytical characterization is paramount to
ensure the identity, purity, and stability of 8-Nitroquinazolin-4-ol. Impurities or structural
misidentification can have profound impacts on the yield, purity, and biological activity of
subsequent products. This guide provides the necessary protocols to build a robust Certificate
of Analysis (CoA) for this compound.

Table 1: Physicochemical Properties of 8-Nitroquinazolin-4-ol

Property Value Source
CAS Number 53638-54-3 [4115]
Molecular Formula CsHsN30s [1]
Molecular Weight 191.15 g/mol [1]
Appearance Tan to brown solid [1]

. i 393°C at 760 mmHg
Boiling Point ) [4]
(Predicted)

Density 1.64 g/cm3 (Predicted) [4]

The Analytical Workflow: A Holistic Approach

A comprehensive characterization of a chemical entity like 8-Nitroquinazolin-4-ol is not a
linear process but an integrated workflow. Data from each analytical technique provides a piece
of the puzzle. The following workflow illustrates a logical progression from initial assessment to
final confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Analytical methods for 8-Nitroquinazolin-4-ol
characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029121#analytical-methods-for-8-nitroquinazolin-4-
ol-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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